![molecular formula C13H19B B1272917 1-Bromo-4-heptylbenzene CAS No. 76287-49-5](/img/structure/B1272917.png)
1-Bromo-4-heptylbenzene
Overview
Description
1-Bromo-4-heptylbenzene (1-BHB) is an organic compound that belongs to the class of compounds known as aromatic hydrocarbons. It has a molecular formula of C10H15Br and is an alkyl halide. 1-BHB is a colorless liquid with an odor of petroleum. It is used in a variety of applications, including as a solvent, in the synthesis of organic compounds, and as a reagent in chemical reactions. It is also used in the manufacture of pharmaceuticals, pesticides, and other chemicals.
Scientific Research Applications
Solvent Impact on Lithium-Bromine Exchange Reactions
The solvent's influence on the lithium-bromine exchange of aryl bromides, such as 1-bromo-4-tert-butylbenzene, is significant in chemical reactions. The study by Bailey, Luderer, and Jordan (2006) demonstrates that the outcome of reactions between aryl bromides and n-BuLi or t-BuLi at 0 degrees Celsius varies with changes in solvent composition, highlighting the importance of solvent choice in such reactions (Bailey et al., 2006).
Synthesis of Derivative Chemicals
The synthesis of 1-bromo-2,4-dinitrobenzene from bromobenzene, as researched by Xuan et al. (2010), is relevant for producing intermediates used in medicinal agents, dyes, and electroluminescent materials. The high yield and purity of the product indicate the efficiency of the process and the importance of 1-bromo-4-heptylbenzene derivatives in various fields (Xuan et al., 2010).
Ring Expansion and Alumacycle Formation
The study by Agou et al. (2015) on the formation of 1-bromo-1-alumacyclonona-2,4,6,8-tetraene through the treatment of tetraethylalumole with hexyne reveals the potential for creating complex chemical structures involving bromo compounds. This research adds to the understanding of how brominated compounds can be manipulated to form intricate molecular arrangements (Agou et al., 2015).
No-Carrier-Added Synthon Formation
Ermert et al. (2004) explored the preparation of no-carrier-added 1-bromo-4-[18F]fluorobenzene, which is crucial for 18F-arylation reactions in radiopharmaceuticals. The study compared different methods for synthesizing this compound, demonstrating its significance in creating specialized molecules for medical imaging (Ermert et al., 2004).
Synthesis of Liquid Crystals
Bertini et al. (2003) researched the synthesis of enantiopure trioxadecalin derived liquid crystals using 1-bromo-4-(trimethylsilyloxy)benzene. This study highlights the role of bromo-substituted compounds in the development of chiral liquid crystals, which have applications in various optical and electronic devices (Bertini et al., 2003).
Preparation of 1,3-Di-tert-Butylbenzene
The work by Komen and Bickelhaupt (1996) on preparing 1,3-di-tert-butylbenzene from 1-bromo-3,5-di-tert-butylbenzene, derived from this compound, showcases its use in synthesizing other chemical compounds. Such pathways are essential for creating various intermediates in chemical manufacturing (Komen & Bickelhaupt, 1996).
Safety and Hazards
properties
IUPAC Name |
1-bromo-4-heptylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19Br/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h8-11H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHKMTIJHJWYYAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90379378 | |
Record name | 1-Bromo-4-heptylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90379378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
76287-49-5 | |
Record name | 1-Bromo-4-heptylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90379378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 76287-49-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 1-Bromo-4-heptylbenzene in the synthesis of OLED materials?
A: this compound serves as a crucial building block in the synthesis of silsesquioxane (SSQ) based hybrids for OLED applications []. It acts as a reactant in a Heck coupling reaction with a mixture of octavinyl-T8-, decavinyl-T10- and dodecavinyl-T12-SSQ. This reaction results in the formation of novel SSQ hybrid materials that exhibit promising properties for OLEDs, such as high glass transition temperatures, solubility in common solvents, and the ability to emit sky-blue light when incorporated into OLED devices.
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